Cas no 1692737-33-9 (5-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 5-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 1692737-33-9
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 6066150
• PubChem ID: 108268262
• Update Time: 2025-05-25

5-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde
• 1692737-33-9
• EN300-1293480

• Inchi： 1S/C12H11BrN2O/c1-2-12-14-5-6-15(12)11-4-3-10(13)7-9(11)8-16/h3-8H,2H2,1H3
• InChI Key： YHCSCHNQFWBYDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N1C=CN=C1CC

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-bromo-2-(2-ethyl-1H-imidazol-1-yl)benzaldehyde

5-Bromo-2-(2-Ethyl-1H-Imidazol-1-Yl)Benzaldehyde: A Comprehensive Overview

5-Bromo-2-(2-Ethyl-1H-imidazol-1-Yl)benzaldehyde, also known by its CAS registry number CAS No. 1692737-33-9, is a chemically synthesized compound with a unique structure that combines a benzaldehyde moiety with an imidazole ring substituted with an ethyl group and a bromine atom. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of anticancer agents, as well as its use in the synthesis of advanced materials.

The molecular structure of 5-bromo-2-(2-Ethyl-1H-imidazol-1-Yl)benzaldehyde is characterized by a benzene ring with a formyl group at position 5 and an imidazole substituent at position 2. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is further substituted with an ethyl group at position 1 and a bromine atom at position 5. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Recent research has focused on the synthesis and characterization of 5-bromo derivatives, particularly those incorporating imidazole rings. These studies have demonstrated that the presence of the bromine atom enhances the compound's reactivity in certain reactions, such as nucleophilic aromatic substitution. Additionally, the imidazole moiety contributes to hydrogen bonding capabilities, which are crucial for interactions in biological systems.

In terms of applications, 5-bromo compounds have been explored for their potential as intermediates in the synthesis of bioactive molecules. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes associated with cancer progression. The substitution pattern on the benzene ring plays a critical role in determining the compound's bioavailability and efficacy. Recent advancements in medicinal chemistry have leveraged these properties to design more potent drug candidates.

The synthesis of 5-bromo-2-(2-Ethyl-1H-imidazol-Yl)benzaldehyde typically involves multi-step processes that include Friedel-Crafts alkylation or acylation followed by bromination and imidazole ring formation. Researchers have optimized these methods to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates.

In conclusion, CAS No. 1692737-33-9, or 5-bromo derivatives, represents a valuable compound in modern chemistry due to its structural versatility and functional diversity. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance in contemporary research.